2-[5-[2-(furan-2-ylmethylamino)-2-oxoethyl]sulfanyl-3-oxo-2H-imidazo[1,2-c]quinazolin-2-yl]-N-(thiophen-2-ylmethyl)acetamide

• IUPAC Name: 2-[5-[2-(furan-2-ylmethylamino)-2-oxoethyl]sulfanyl-3-oxo-2H-imidazo[1,2-c]quinazolin-2-yl]-N-(thiophen-2-ylmethyl)acetamide
• InChI: InChI=1S/C24H21N5O4S2/c30-20(26-13-16-6-4-10-34-16)11-19-23(32)29-22(27-19)17-7-1-2-8-18(17)28-24(29)35-14-21(31)25-12-15-5-3-9-33-15/h1-10,19H,11-14H2,(H,25,31)(H,26,30)
• InChI Key: HGMFZFQUCFWDTF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C3=NC(C(=O)N3C(=N2)SCC(=O)NCC4=CC=CO4)CC(=O)NCC5=CC=CS5
• Molecular Formula: C24H21N5O4S2
• Molecular Weight: 507.6 g/mol

Description

The compound contains several functional groups and rings that are common in organic chemistry and pharmaceuticals. These include a furan ring, an imidazoquinazolinone ring, and a thiophene ring. These structures are often found in heterocyclic compounds, which are a class of compounds that are very important in the field of medicinal chemistry.

Molecular Structure Analysis

The compound has a complex structure with multiple rings. The presence of nitrogen in the imidazoquinazolinone ring and sulfur in the thiophene ring could potentially allow for interesting interactions with biological targets.

Chemical Reactions Analysis

The compound contains several functional groups that could potentially undergo various chemical reactions. For example, the amino group could participate in nucleophilic substitution reactions, and the carbonyl groups could undergo addition reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. The presence of multiple rings and functional groups in this compound could potentially result in interesting physical and chemical properties, but without specific studies, it’s difficult to predict these properties.

Scientific Research Applications

Synthesis and Structural Analysis

Synthesis and Crystal Structure : A study focused on the synthesis of a compound with a structure closely related to the target compound. The synthesis involved the formation of a single crystal through reactions in acetone, characterized using 1H NMR, 13C NMR, FT-IR spectroscopy, MS, and X-ray diffraction. The study also delved into DFT calculations to analyze the molecular structure and interactions within the crystal. This research highlights the intricate relationship between molecular structure and the potential biological activity of these compounds (Sun et al., 2021).

Pharmacological Exploration

Histamine Receptor Inverse Agonists : In another study, derivatives of the quinazoline family were identified as potent histamine H4 receptor inverse agonists through scaffold hopping and in silico modeling. These compounds demonstrated not only affinity towards the histamine H4 receptor but also showed significant anti-inflammatory properties in vivo, suggesting a potential therapeutic application in inflammation and immune-related disorders (Smits et al., 2008).

Anticancer Activity

Antifibrotic and Anticancer Potential : A significant focus has been on exploring the anticancer and antifibrotic activities of amino(imino)thiazolidinone derivatives. Through a combination of cyclocondensation and Knoevenagel condensation reactions, compounds were synthesized and tested against fibroblasts and cancer cells. This study identified several compounds with promising antifibrotic activity, highlighting the potential of these molecules in therapeutic applications against fibrosis and cancer (Kaminskyy et al., 2016).

EGFR/HER2 Inhibitors for Cancer Therapy

Dual EGFR/HER2 Inhibition : Research on benzo[g]quinazolin benzenesulfonamide derivatives has shown these compounds to be effective dual EGFR/HER2 inhibitors. Through synthesis from a starting compound and subsequent evaluation against the A549 lung cancer cell line, several compounds demonstrated potent inhibitory effects on EGFR and HER2 tyrosine kinase enzymes. This suggests a potential application in targeted cancer therapy, especially for tumors overexpressing these receptors (Alsaid et al., 2017).

Safety And Hazards

The safety and hazards of a compound depend on its specific properties and uses. Without specific information on this compound, it’s difficult to provide details on its safety and hazards.

Future Directions

The compound could potentially be of interest in the field of medicinal chemistry due to its complex structure and the presence of several functional groups and rings that are common in pharmaceuticals. Further studies would be needed to determine its properties and potential uses.